Zoniporide dihydrochloride
Zoniporide dihydrochloride
Sodium-hydrogen exchanger isoform 1 (NHE1) inhibitor that displays selectivity over other NHE isoforms (Ki values are 14, 2200 and 220000 nM for human NHE1, human NHE2 and rat NHE3 respectively). Inhibits NHE1 dependent 22Na+ uptake in vitro (IC50 = 14 nM) and provides cardioprotection from myocardial ischemic injury in vivo (EC50 = 0.25 nM). Also inhibits MMP2/9 activity and invasion in breast cancer cells.
Brand Name:
Vulcanchem
CAS No.:
241799-10-0
VCID:
VC0004557
InChI:
InChI=1S/C17H16N6O.2ClH/c18-17(19)22-16(24)12-9-21-23(15(12)10-6-7-10)14-5-1-4-13-11(14)3-2-8-20-13;;/h1-5,8-10H,6-7H2,(H4,18,19,22,24);2*1H
SMILES:
C1CC1C2=C(C=NN2C3=CC=CC4=C3C=CC=N4)C(=O)N=C(N)N.Cl.Cl
Molecular Formula:
C17H18Cl2N6O
Molecular Weight:
393.3 g/mol
Zoniporide dihydrochloride
CAS No.: 241799-10-0
Inhibitors
VCID: VC0004557
Molecular Formula: C17H18Cl2N6O
Molecular Weight: 393.3 g/mol
| CAS No. | 241799-10-0 |
|---|---|
| Product Name | Zoniporide dihydrochloride |
| Molecular Formula | C17H18Cl2N6O |
| Molecular Weight | 393.3 g/mol |
| IUPAC Name | 5-cyclopropyl-N-(diaminomethylidene)-1-quinolin-5-ylpyrazole-4-carboxamide;dihydrochloride |
| Standard InChI | InChI=1S/C17H16N6O.2ClH/c18-17(19)22-16(24)12-9-21-23(15(12)10-6-7-10)14-5-1-4-13-11(14)3-2-8-20-13;;/h1-5,8-10H,6-7H2,(H4,18,19,22,24);2*1H |
| Standard InChIKey | ARZNPJAGKWHEHT-UHFFFAOYSA-N |
| SMILES | C1CC1C2=C(C=NN2C3=CC=CC4=C3C=CC=N4)C(=O)N=C(N)N.Cl.Cl |
| Canonical SMILES | C1CC1C2=C(C=NN2C3=CC=CC4=C3C=CC=N4)C(=O)N=C(N)N.Cl.Cl |
| Description | Sodium-hydrogen exchanger isoform 1 (NHE1) inhibitor that displays selectivity over other NHE isoforms (Ki values are 14, 2200 and 220000 nM for human NHE1, human NHE2 and rat NHE3 respectively). Inhibits NHE1 dependent 22Na+ uptake in vitro (IC50 = 14 nM) and provides cardioprotection from myocardial ischemic injury in vivo (EC50 = 0.25 nM). Also inhibits MMP2/9 activity and invasion in breast cancer cells. |
| Synonyms | (1-(quinolin-5-yl)-5-cyclopropyl-1H-pyrazole-4-carbonyl)guanidine (1-(quinolin-5-yl)-5-cyclopropyl-1H-pyrazole-4-carbonyl)guanidine hydrochloride monohydrate CP 597,396 CP 597396 CP-597,396 CP-597396 zoniporide |
| PubChem Compound | 22267855 |
| Last Modified | Nov 11 2021 |
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